4-Amino-5-imidazolecarboxamide hydrochloride

• IUPAC Name: 4-amino-1H-imidazole-5-carboxamide;hydrochloride
• InChI: InChI=1S/C4H6N4O.ClH/c5-3-2(4(6)9)7-1-8-3;/h1H,5H2,(H2,6,9)(H,7,8);1H
• InChI Key: MXCUYSMIELHIQL-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(N1)C(=O)N)N.Cl
• Molecular Formula: C4H7ClN4O
• DSSTOX Substance ID: DTXSID00883234
• Molecular Weight: 162.58 g/mol
• CAS RN: 72-40-2

Description

4-Amino-5-imidazolecarboxamide hydrochloride, also known as AICA, is a compound used as a catalytic agent and petrochemical additive. It is a metabolite of temozolomide. It is an aminoimidazole in which the amino group is at C-5 with a carboxamido group at C-4.

Synthesis Analysis

The synthesis of 4-Amino-5-imidazolecarboxamide hydrochloride has been described in several studies. An innovative and efficient synthesis of 5-amino-1H-imidazole-4-carboxamide (AIC) from commercially available hypoxanthine is described.

Molecular Structure Analysis

The molecular formula of 4-Amino-5-imidazolecarboxamide hydrochloride is C4H7ClN4O. The InChI string is InChI=1S/C4H6N4O.ClH/c5-3-2(4(6)9)7-1-8-3;/h1H,5H2,(H2,6,9)(H,7,8);1H.

Chemical Reactions Analysis

4-Amino-5-imidazolecarboxamide hydrochloride is used in the synthesis of heterocyclic compounds such as guanine.

Physical And Chemical Properties Analysis

4-Amino-5-imidazolecarboxamide hydrochloride is a very slightly beige fine powder. It is soluble in water at 50 mg/mL, forming a clear, light yellow solution. The melting point is 250-252 °C (dec.) (lit.).

Scientific Research Applications

Corrosion Inhibition

This compound has been studied for its corrosion inhibition properties, particularly on aluminum in acidic environments like 1M HCl. .

Synthesis of Heterocyclic Compounds

It serves as a precursor in the synthesis of various heterocyclic compounds, including guanine, purines, and pyrimidines. .

Riboswitch Regulation

Bacterial riboswitches that recognize specific metabolites can regulate genes involved in folate and purine metabolism. .

Antifibrotic Effects

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Metabolite Studies

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Therapeutic Potential

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Mechanism of Action

Target of Action

The primary target of 4-Amino-5-imidazolecarboxamide hydrochloride, also known as 5-Amino-1H-imidazole-4-carboxamide hydrochloride or AICAR, is the AMP-dependent protein kinase (AMPK) . AMPK is a key regulator of cellular energy homeostasis and plays a crucial role in glucose and lipid metabolism .

Mode of Action

AICAR is an analog of adenosine monophosphate (AMP) and can stimulate AMPK activity . It enters cardiac cells and inhibits adenosine kinase and adenosine deaminase, enhancing the rate of nucleotide re-synthesis and increasing adenosine generation from adenosine monophosphate .

Biochemical Pathways

AICAR affects the purine metabolism pathway . It is an intermediate in the generation of inosine monophosphate . It can enter the de novo synthesis pathway for adenosine synthesis to inhibit adenosine deaminase, causing an increase in ATP levels and adenosine levels .

Pharmacokinetics

It is known that aicar can enter cells and exert its effects intracellularly .

Result of Action

The activation of AMPK by AICAR leads to the stimulation of glucose transport and increases glucose transporter 4 in skeletal muscle . This can have potential therapeutic effects in conditions like diabetes by increasing the metabolic activity of tissues .

Safety and Hazards

The safety information for 4-Amino-5-imidazolecarboxamide hydrochloride indicates that it is a combustible solid. It is recommended to ensure adequate ventilation and use personal protective equipment as required. It is also recommended to avoid dust formation and not let this chemical enter the environment.

Future Directions

The future directions of 4-Amino-5-imidazolecarboxamide hydrochloride research could involve its use in the synthesis of heterocyclic compounds such as guanine. It could also be used in the treatment of various cancers, which has become a major focus of AMPK research over the past several years.

Q & A

Q1: How can 5-Amino-1H-imidazole-4-carboxamide hydrochloride be used to synthesize substituted purine analogs?

A1: 5-Amino-1H-imidazole-4-carboxamide hydrochloride serves as a key starting material for synthesizing various substituted purine analogs, specifically 2-azaadenines and 2-azahypoxanthines.

• Synthesis of 2-azaadenines: The compound can be converted to 4-diazo-4H-imidazole-5-carbonitrile []. This intermediate readily undergoes coupling reactions with primary amines, yielding a series of N6-substituted 2-azaadenines [].
• Synthesis of 2-azahypoxanthines: Alternatively, starting from the ethyl ester derivative of 5-Amino-1H-imidazole-4-carboxamide hydrochloride (ethyl 5-amino-1H-imidazole-4-carboxylate), the corresponding diazo compound (ethyl 4-diazo-4H-imidazole-5-carboxylate) can be generated []. Similar to the previous route, this diazo intermediate reacts with primary amines to produce 1-substituted 2-azahypoxanthines [].

Q2: Can 5-Amino-1H-imidazole-4-carboxamide hydrochloride be used to directly synthesize purine derivatives?

A2: Yes, a direct synthesis route using 5-Amino-1H-imidazole-4-carboxamide hydrochloride is possible. Specifically, it can be converted to 5-acetylamino-1H-imidazole-4-carboxamide hydrochloride. This intermediate, when heated with phosphorus pentoxide, triethylamine hydrochloride, and an appropriately substituted aniline, leads to the formation of 2-methyl-6-(arylamino)purines []. This one-pot synthesis offers a streamlined approach compared to multi-step procedures.